Cas no 1797187-19-9 (4-[(6-methylpyridazin-3-yl)oxy]-N-[3-(trifluoromethyl)phenyl]piperidine-1-carboxamide)

• Product Name: 4-[(6-methylpyridazin-3-yl)oxy]-N-[3-(trifluoromethyl)phenyl]piperidine-1-carboxamide
• CAS No: 1797187-19-9
• MF: C₁₈H₁₉F₃N₄O₂
• MW: 380.364274263382
• CID: 5370269
• Update Time: 2025-06-13

4-[(6-methylpyridazin-3-yl)oxy]-N-[3-(trifluoromethyl)phenyl]piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-[(6-Methyl-3-pyridazinyl)oxy]-N-[3-(trifluoromethyl)phenyl]-1-piperidinecarboxamide
• 4-[(6-methylpyridazin-3-yl)oxy]-N-[3-(trifluoromethyl)phenyl]piperidine-1-carboxamide

• Inchi： 1S/C18H19F3N4O2/c1-12-5-6-16(24-23-12)27-15-7-9-25(10-8-15)17(26)22-14-4-2-3-13(11-14)18(19,20)21/h2-6,11,15H,7-10H2,1H3,(H,22,26)
• InChI Key： UDEQSMZKBUOXEI-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC(C(F)(F)F)=C2)=O)CCC(OC2=NN=C(C)C=C2)CC1

Experimental Properties

• Density: 1.349±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 578.5±50.0 °C(Predicted)
• pka: 13.60±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 4-[(6-methylpyridazin-3-yl)oxy]-N-[3-(trifluoromethyl)phenyl]piperidine-1-carboxamide

Comprehensive Overview of 4-[(6-methylpyridazin-3-yl)oxy]-N-[3-(trifluoromethyl)phenyl]piperidine-1-carboxamide (CAS No. 1797187-19-9)

4-[(6-methylpyridazin-3-yl)oxy]-N-[3-(trifluoromethyl)phenyl]piperidine-1-carboxamide (CAS No. 1797187-19-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the class of piperidine carboxamides, which are known for their diverse pharmacological properties. The presence of a trifluoromethylphenyl group and a methylpyridazine moiety enhances its lipophilicity and metabolic stability, making it a promising candidate for drug discovery.

In recent years, the demand for small molecule inhibitors and kinase modulators has surged, driven by the need for targeted therapies in oncology and inflammatory diseases. 4-[(6-methylpyridazin-3-yl)oxy]-N-[3-(trifluoromethyl)phenyl]piperidine-1-carboxamide has been explored for its potential role in modulating specific enzymatic pathways, particularly those involving protein kinases. Researchers are investigating its efficacy in preclinical models, focusing on its selectivity and safety profile. The compound's structure-activity relationship (SAR) is also a subject of intense study, as slight modifications could lead to improved therapeutic outcomes.

The synthesis of 4-[(6-methylpyridazin-3-yl)oxy]-N-[3-(trifluoromethyl)phenyl]piperidine-1-carboxamide involves multi-step organic reactions, including etherification and carboxamide formation. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and accurate structural confirmation. The compound's physicochemical properties, such as solubility, logP, and stability under various conditions, are critical for its formulation and delivery in potential applications.

From an industrial perspective, 1797187-19-9 is of interest to manufacturers specializing in custom synthesis and contract research organizations (CROs). Its versatility makes it a valuable intermediate for developing novel biologically active compounds. Additionally, the growing trend of fragment-based drug design (FBDD) has further highlighted the importance of such scaffolds in medicinal chemistry.

Environmental and regulatory considerations are also paramount when working with 4-[(6-methylpyridazin-3-yl)oxy]-N-[3-(trifluoromethyl)phenyl]piperidine-1-carboxamide. While it is not classified as a hazardous substance, proper handling and disposal protocols must be followed to minimize any potential risks. The compound's ecotoxicological profile is under evaluation to ensure compliance with global REACH and FDA guidelines.

In conclusion, 4-[(6-methylpyridazin-3-yl)oxy]-N-[3-(trifluoromethyl)phenyl]piperidine-1-carboxamide (CAS No. 1797187-19-9) represents a fascinating area of research with broad implications for drug development and agrochemical innovation. Its unique structure and potential applications align with current trends in precision medicine and sustainable chemistry, making it a compound worth watching in the coming years.